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Compound of Interest

Compound Name: Irodanoprost

Cat. No.: B15583598 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Irodanoprost was publicly available at the

time of this writing. The following guidance is based on the general principles of handling potent

prostaglandin analogues and other hazardous pharmaceutical compounds. This information is

intended to supplement, not replace, a thorough substance-specific risk assessment, which is

mandatory before handling Irodanoprost. Always consult with your institution's environmental

health and safety (EHS) department for specific guidance.

Immediate Safety and Logistical Information
Irodanoprost is a synthetic prostaglandin analogue. Prostaglandin analogues are potent

compounds that can have biological effects at very low concentrations. Therefore, it is crucial to

handle Irodanoprost with appropriate containment and personal protective equipment (PPE)

to prevent accidental exposure.

Key Hazards:

Pharmacological Effects: Accidental exposure could lead to unintended pharmacological

effects. Prostaglandin analogues are known to have various effects on smooth muscle,

reproductive, and ocular systems.

Skin and Eye Irritation: May cause irritation upon direct contact with skin or eyes.

Respiratory Tract Irritation: Inhalation of aerosolized particles or dust may cause respiratory

tract irritation.
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Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling Irodanoprost based on

the potential for exposure.

Operation
Eye and Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

preparing

solutions (in a

ventilated

enclosure)

Safety glasses

with side shields

or chemical

splash goggles.

Two pairs of

chemotherapy-

grade nitrile

gloves.

Disposable lab

coat or gown

with tight cuffs.

Not generally

required if

handled in a

certified chemical

fume hood or

other ventilated

enclosure.

Handling

solutions and

performing

experiments

Safety glasses

with side shields

or chemical

splash goggles.

Nitrile gloves. Lab coat.
Not generally

required.

Cleaning spills

Chemical splash

goggles and a

face shield.

Two pairs of

chemotherapy-

grade nitrile

gloves.

Disposable, fluid-

resistant gown.

An N95 or

higher-level

respirator should

be worn.

Waste Disposal
Safety glasses

with side shields.
Nitrile gloves. Lab coat.

Not generally

required.

Operational Plan
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Irodanoprost in a designated, well-ventilated, and secure area, away from

incompatible materials. Follow the manufacturer's specific storage temperature

recommendations.
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Clearly label the storage location with "Potent Compound" or a similar warning.

Handling:

All handling of solid Irodanoprost or concentrated solutions should be performed within a

certified chemical fume hood, biological safety cabinet, or glove box to minimize inhalation

exposure.

Use dedicated equipment (spatulas, weigh boats, etc.) for handling Irodanoprost. If
equipment is to be reused, establish a validated decontamination procedure.

Avoid the generation of dust or aerosols.

Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.

Disposal Plan
All waste materials contaminated with Irodanoprost, including gloves, disposable lab coats,

weigh boats, and empty containers, must be disposed of as hazardous chemical waste.

Place all contaminated solid waste in a clearly labeled, sealed, and puncture-resistant

container.

Aqueous waste solutions should be collected in a designated, sealed, and clearly labeled

hazardous waste container.
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Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Handling Irodanoprost
Preparation

Handling

Cleanup & Disposal Emergency Response

Conduct Substance-Specific
Risk Assessment

Review Safety Data Sheet
(if available) or Analogues

Prepare Engineering Controls
(e.g., Fume Hood)

Assemble Required PPE

Don Appropriate PPE

Handle Irodanoprost in
Ventilated Enclosure

Perform Experimental
Procedures

In Case of Spill or ExposureDecontaminate Work Surfaces

Segregate and Dispose of
Contaminated Waste

Doff PPE Correctly

Wash Hands Thoroughly

Follow Emergency Procedures

Seek Medical Attention
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Click to download full resolution via product page

Caption: Logical workflow for safely handling Irodanoprost.

To cite this document: BenchChem. [Essential Safety and Handling Guidance for
Irodanoprost]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583598#personal-protective-equipment-for-
handling-irodanoprost]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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